Cas no 1805183-03-2 (Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate)

• Product Name: Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate
• CAS No: 1805183-03-2
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4945842
• Update Time: 2025-10-29

Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)5-7-8(6-13)10(14)4-3-9(7)12/h3-4,14H,2,5H2,1H3
• InChI Key： UJNJWQPDSGBGFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate

Recent Advances in the Study of Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate (CAS: 1805183-03-2)

Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate (CAS: 1805183-03-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile chemical structure, which allows for further functionalization and incorporation into more complex molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

One of the most notable advancements in the study of Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully utilized this compound as a building block for developing selective inhibitors of key oncogenic kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate exhibited potent inhibitory activity against BRAF V600E, a mutation commonly associated with melanoma and other cancers. The study reported IC50 values in the nanomolar range, suggesting high efficacy.

In addition to its applications in oncology, Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv described the compound's ability to modulate the NF-κB signaling pathway, which plays a central role in inflammation. The researchers synthesized a series of analogs and evaluated their effects on cytokine production in macrophages. Preliminary results indicated that certain derivatives significantly reduced the secretion of pro-inflammatory cytokines, such as TNF-α and IL-6, without exhibiting cytotoxicity at therapeutic concentrations.

The synthetic pathways for Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate have also seen improvements in recent years. A 2022 publication in Organic Process Research & Development outlined a scalable and cost-effective method for its production, utilizing a one-pot reaction with a yield exceeding 85%. This advancement addresses previous challenges related to low yields and purification difficulties, making the compound more accessible for large-scale pharmaceutical applications. The authors emphasized the environmental benefits of their approach, which minimizes waste and reduces the use of hazardous reagents.

Despite these promising developments, challenges remain in the optimization of Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate-based therapeutics. Pharmacokinetic studies have revealed issues with bioavailability and metabolic stability in some derivatives, necessitating further structural modifications. Researchers are actively exploring prodrug strategies and formulation technologies to overcome these limitations. A collaborative study between academic and industrial partners, published in Drug Discovery Today, highlighted the potential of nanoparticle-based delivery systems to enhance the compound's therapeutic index.

In conclusion, Ethyl 6-bromo-2-cyano-3-hydroxyphenylacetate (CAS: 1805183-03-2) continues to be a focal point in medicinal chemistry research, with significant progress made in its applications for cancer and inflammation. The compound's versatility, combined with recent synthetic and pharmacological advancements, positions it as a valuable tool for drug discovery. Future research should focus on addressing pharmacokinetic challenges and expanding its therapeutic potential through innovative chemical and biological approaches.